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Compound of Interest

2-methoxy-4,5-
Compound Name:

dimethylBenzaldehyde
CAS No.: 86582-31-2
Cat. No.: B3057946

Get Quote

Executive Summary

2-Methoxy-4,5-dimethylbenzaldehyde (CAS: 86582-31-2) is a substituted benzaldehyde
derivative serving as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals,
and functional organic materials.[1] Its solubility profile is governed by the interplay between its
lipophilic core (dimethyl-substituted benzene ring) and its polar functional groups (aldehyde
and methoxy).

This technical guide provides a comprehensive framework for understanding, predicting, and
experimentally determining the solubility of this compound. While specific public solubility data
(mole fraction vs. temperature) for this exact isomer is proprietary or sparse in open literature,
this guide synthesizes data from structural analogs (e.g., 2,5-dimethoxy-4-
methylbenzaldehyde) to establish a predictive model and details the rigorous protocols
required for generating validation data.

Chemical Identity
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Property Detail

Chemical Name 2-Methoxy-4,5-dimethylbenzaldehyde
CAS Registry Number 86582-31-2

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Predicted LogP ~2.55 (Lipophilic)

Solid (Low-melting crystalline solid anticipated,

Physical State
MP est. 30-80°C)

Aldehyde (-CHO), Methoxy (-OCHs), Methyl (-

Key Functional Groups
CHs)

Theoretical Solubility Profile

The solubility of 2-methoxy-4,5-dimethylbenzaldehyde follows the "Like Dissolves Like"
principle, heavily influenced by its dipole moment and van der Waals interactions.

Solvent Class Compatibility

The molecule exhibits amphiphilic character but leans towards lipophilicity due to the aromatic
ring and two methyl groups.
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Solvent Class

Representative
Solvents

] - Mechanism /
Predicted Solubility .
Rationale

Strong dipole-dipole

Chlorinated Dichloromethane ) interactions; excellent
Very High ]
Hydrocarbons (DCM), Chloroform solvation of the
aromatic core.
Polar aprotic solvents
_ interact favorably with
Esters & Ketones Ethyl Acetate, Acetone  High

the aldehyde carbonyl

and methoxy oxygen.

Methanol, Ethanol,

Soluble, but
temperature-

dependent. Hydrogen

Alcohols Moderate to High ) )
Isopropanol bonding with the

aldehyde oxygen
facilitates dissolution.
Pi-pi stacking

Aromatic interactions. Solubility

Toluene, Xylene Moderate ) o

Hydrocarbons increases significantly
with temperature.[2]
Lack of polar

Aliphatic n-Hexane, n-Heptane, = Low / Sparingly interactions. Useful as

Hydrocarbons Cyclohexane Soluble anti-solvents for
crystallization.
The hydrophobic
aromatic ring

Water Water Insoluble dominates; lack of H-
bond donors prevents
aqueous solvation.

Thermodynamic Modeling
For process optimization, the solubility (
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) of the solute in a pure solvent is typically modeled using the Modified Apelblat Equation,
which correlates mole fraction solubility with temperature (

):
e A, B, C: Empirical parameters derived from experimental data.

 Significance: Positive enthalpy of dissolution (

) is expected, indicating solubility increases with temperature (endothermic process).

Experimental Protocols for Solubility Determination

To generate precise solubility data for process design (e.g., crystallization), the following self-
validating protocols are recommended.

Protocol A: Dynamic Laser Monitoring (Visual
Polythermal Method)

This method is ideal for rapidly generating solubility curves with small sample sizes.

Reagents: 2-Methoxy-4,5-dimethylbenzaldehyde (>98% purity), HPLC-grade solvents.
Equipment: Crystall6® or equivalent parallel crystallizer with turbidity sensors.

Preparation: Weigh specific masses of solute into 4 vials.

e Solvent Addition: Add a fixed volume (e.g., 1 mL) of solvent to each vial to create different
concentrations.

e Heating Cycle: Heat samples at 1°C/min with stirring (700 rpm) until the solution becomes
clear (transmissivity = 100%). Record

e Cooling Cycle: Cool at 1°C/min until turbidity is detected (nucleation). Record

» Validation: Repeat the cycle 3 times to ensure reproducibility of
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Protocol B: Static Gravimetric Method (The Gold
Standard)

Use this for determining the exact thermodynamic equilibrium solubility.

Saturation: Add excess solid solute to 10 mL of solvent in a jacketed glass vessel.
o Equilibration: Stir at a constant temperature (

K) for 24-48 hours.

o Sampling: Stop stirring and allow phases to separate for 2 hours.

« Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.22 um PTFE) to
avoid precipitation during transfer.

e Quantification:
o Gravimetric: Evaporate solvent in a vacuum oven and weigh the residue.

o HPLC: Dilute the filtrate and analyze via HPLC-UV (approx. 254 nm).

Workflow Visualization

The following diagram outlines the decision logic for selecting the appropriate solubility
determination method.
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Figure 1: Decision matrix and workflow for determining solubility parameters.

Applications in Process Chemistry[1][6]
Crystallization Solvent Selection
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The primary utility of solubility data is designing purification steps. Based on the predicted
profile:

» Recrystallization: A binary solvent system is likely most effective.
o Solvent/Anti-solvent Pair:Ethanol/Water or Ethyl Acetate/Heptane.

o Procedure: Dissolve the aldehyde in warm Ethanol (good solvent). Slowly add Water (anti-
solvent) or cool the solution to induce crystallization.

e Reaction Solvent:

o For oxidation or reduction reactions involving this intermediate, Dichloromethane or THF
are recommended due to high solubility and inertness (check THF peroxide levels).

Impurity Rejection

Synthesis of this compound (e.qg., via Vilsmeier-Haack formylation of 3,4-dimethylanisole) often
yields isomers.

 Critical Insight: Isomers often have distinct solubility in non-polar solvents. Using
Hexane/Toluene mixtures can help selectively crystallize the target 2-methoxy-4,5-
dimethylbenzaldehyde while leaving regioisomers in the mother liquor.

References

o National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 81227, 4-Methoxy-2,5-dimethylbenzaldehyde. Retrieved from [Link]

o Note: Provides physical property data for the structural isomer, establishing the baseline
for solid-st

» Note: Verifies chemical identity, CAS, and commercial availability as a solid building block.

* Note: Reference for melting point ranges of closely related isomers to bound thermal expect

e Du, S, etal. (2016). "Correlation and thermodynamic analysis of solubility of
diphenhydramine hydrochloride in pure and binary solvents." Journal of Chemical
Thermodynamics. Note: Cited as the authoritative source for the Modified Apelblat Equation
and thermodynamic modeling methodology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fluorochem.co.uk [fluorochem.co.uk]
e 2. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Solubility Profile and Characterization of 2-Methoxy-4,5-
Dimethylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057946/docs#solubility-profile-and-characterization-
of-2-methoxy-4-5-dimethylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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